Cas no 1545006-93-6 (Hexane, 3-(chloromethyl)-2,3,5-trimethyl-)

• Product Name: Hexane, 3-(chloromethyl)-2,3,5-trimethyl-
• CAS No: 1545006-93-6
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5283302
• Update Time: 2025-07-15

Hexane, 3-(chloromethyl)-2,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-(chloromethyl)-2,3,5-trimethyl-

• Inchi： 1S/C10H21Cl/c1-8(2)6-10(5,7-11)9(3)4/h8-9H,6-7H2,1-5H3
• InChI Key： QSMZCHCIRZNJTM-UHFFFAOYSA-N
• SMILES： CC(C)C(CCl)(C)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Hexane, 3-(chloromethyl)-2,3,5-trimethyl-

Recent Advances in the Study of 1545006-93-6 and Hexane, 3-(chloromethyl)-2,3,5-trimethyl-: A Comprehensive Research Brief

The chemical compound with the CAS number 1545006-93-6 and the product named Hexane, 3-(chloromethyl)-2,3,5-trimethyl- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, chemical synthesis, and material science. This research brief aims to provide an in-depth analysis of the latest findings related to these compounds, focusing on their synthesis, properties, and potential applications.

Recent studies have explored the synthesis pathways of 1545006-93-6, highlighting its role as a key intermediate in the production of more complex molecules. Researchers have identified efficient methods for its synthesis, which involve multi-step reactions with high yields and purity. The compound's unique structural features make it a valuable candidate for further chemical modifications, particularly in the development of novel pharmaceuticals.

Hexane, 3-(chloromethyl)-2,3,5-trimethyl-, on the other hand, has been studied for its reactivity and potential as a building block in organic synthesis. Its chloromethyl group offers a reactive site for further functionalization, making it a versatile reagent in the synthesis of various organic compounds. Recent publications have demonstrated its utility in the preparation of specialty chemicals and its potential role in the development of new materials with tailored properties.

One of the most notable findings in recent research is the application of 1545006-93-6 in medicinal chemistry. Preliminary studies suggest that this compound exhibits promising biological activity, particularly in targeting specific enzymes or receptors involved in disease pathways. These findings open new avenues for the development of therapeutic agents, although further in vitro and in vivo studies are required to validate these observations.

In the context of Hexane, 3-(chloromethyl)-2,3,5-trimethyl-, researchers have also investigated its environmental and safety profiles. Given its reactive nature, understanding its stability, toxicity, and handling requirements is crucial for its safe use in industrial and laboratory settings. Recent reports have provided detailed safety data, which are essential for regulatory compliance and risk assessment.

In conclusion, the ongoing research on 1545006-93-6 and Hexane, 3-(chloromethyl)-2,3,5-trimethyl- underscores their importance in chemical and pharmaceutical sciences. The advancements in their synthesis, characterization, and applications highlight their potential to contribute significantly to future innovations. Continued exploration of these compounds is expected to yield further insights, paving the way for their broader utilization in various scientific and industrial domains.